Cas no 1212-83-5 (Guanisoquin sulfate)

• Product Name: Guanisoquin sulfate
• CAS No: 1212-83-5
• MF: C₂₀H₂₆Br₂N₆O₄S
• MW: 606.331241130829
• CID: 2617453
• Update Time: 2023-08-06

Guanisoquin sulfate Chemical and Physical Properties

Names and Identifiers

• 7-bromo-3,4-dihydro-1H-isoquinoline-2-carboximidamide,sulfuric acid
• Guanisoquin sulfate
• E4E8GE5LVJ
• Guanisoquin sulfate [USAN]
• Guanisoquin sulfate (USAN)
• guanisoquinsulfat
• 2(1H)-Isoquinolinecarboximidamide, 7-bromo-3,4-dihydro-, sulfate (2:1)
• D04384
• Q27276856
• 7-Bromo-3,4-dihydro-2(1H)-isoquinolinecarboxamide sulfate (2:1)
• 2(1H)-Isoquinolinecarboximidamide, 7-bromo-3,4-dihydro-, sulfate
• Sulfuric acid--7-bromo-3,4-dihydroisoquinoline-2(1H)-carboximidamide (1/2)

• Inchi： 1S/2C10H12BrN3.H2O4S/c2*11-9-2-1-7-3-4-14(10(12)13)6-8(7)5-9;1-5(2,3)4/h2*1-2,5H,3-4,6H2,(H3,12,13);(H2,1,2,3,4)
• InChI Key： KUYDFFZBJGJAPK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CN(C(=N)N)CC2.BrC1C=CC2=C(C=1)CN(C(=N)N)CC2.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 606.008
• Monoisotopic Mass: 604.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189

Experimental Properties

• Density: 1.65
• Boiling Point: 354.2°Cat760mmHg
• Flash Point: 168°C